Cas no 996-12-3 (2,2-Dimethylhexanal)
2,2-Dimethylhexanal structure
Product Name:2,2-Dimethylhexanal
CAS No:996-12-3
MF:C8H16O
MW:128.212042808533
MDL:MFCD22054101
CID:1992697
PubChem ID:523230
Update Time:2025-04-21
2,2-Dimethylhexanal Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylhexanal
- 2,2-Dimethyl-n-hexanal
- EN300-1218196
- 2,2-dimethyl-n-hexaldehyde
- 996-12-3
- D93253
- Hexanal, 2,2-dimethyl-
- AKOS022633326
- F2147-6052
- 2,2-dimethyl hexanal
- SCHEMBL1410619
- STR07256
- DTXSID80335165
-
- MDL： MFCD22054101
- Inchi： 1S/C8H16O/c1-4-5-6-8(2,3)7-9/h7H,4-6H2,1-3H3
- InChI Key： PGEITMLMCONAGQ-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)CCCC
Computed Properties
- Exact Mass: 128.120115130g/mol
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.8310 (estimate)
- Melting Point: 13.5°C (estimate)
- Boiling Point: 167.67°C (estimate)
- Refractive Index: 1.4159 (estimate)
2,2-Dimethylhexanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D206716-100mg |
2,2-dimethylhexanal |
996-12-3 | 100mg |
$ 138.00 | 2023-09-08 | ||
| TRC | D206716-500mg |
2,2-dimethylhexanal |
996-12-3 | 500mg |
$ 517.00 | 2023-09-08 | ||
| TRC | D206716-1g |
2,2-dimethylhexanal |
996-12-3 | 1g |
$ 782.00 | 2023-09-08 | ||
| TRC | D206716-1000mg |
2,2-dimethylhexanal |
996-12-3 | 1g |
$781.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1015400-25mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 25mg |
$295 | 2023-05-17 | |
| Cooke Chemical | LN0354958-25mg |
Hexanal,2,2-dimethyl- |
996-12-3 | 95% | 25mg |
RMB 960.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1015400-100mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 100mg |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015400-250mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 250mg |
$315 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015400-1g |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 1g |
$915 | 2024-06-07 | |
| Enamine | EN300-1218196-0.05g |
2,2-dimethylhexanal |
996-12-3 | 0.05g |
$624.0 | 2023-07-10 |
2,2-Dimethylhexanal Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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